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Compound of Interest

Compound Name: Tetrapentacontane

Cat. No.: B1595433 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of laboratory chemicals is a cornerstone of a safe and compliant research

environment. This guide provides essential, step-by-step procedures for the proper disposal of

tetrapentacontane, ensuring the safety of laboratory personnel and adherence to regulatory

standards. While tetrapentacontane is not classified as a hazardous substance under the

Globally Harmonized System (GHS), responsible handling and disposal are paramount.[1]

Immediate Safety and Handling Protocols
Before proceeding with disposal, it is crucial to adhere to standard safety protocols to minimize

any potential risks.

Personal Protective Equipment (PPE):

Always wear safety glasses or goggles to protect from potential splashes.

Chemical-resistant gloves are essential to prevent skin contact.

A lab coat should be worn to protect clothing and skin.

When handling tetrapentacontane as a powder, a dust mask (e.g., N95 type) is

recommended to prevent inhalation.[1]

Handling and Storage:
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Work in a well-ventilated area to ensure adequate air circulation.

Avoid creating dust during handling.

Thoroughly wash hands after handling the substance.

Store tetrapentacontane in a tightly closed container in a cool, dry, and well-ventilated

space.

Keep it segregated from incompatible materials, such as strong oxidizing agents.[1][2]

Spill Response:

For minor spills: The material can be carefully wiped up with a cloth.

For larger spills: Cover the spill with an inert absorbent material like sand or earth. Collect

the absorbed material into a suitable container for disposal. Be aware that spills may create

a slipping hazard.[1]

Quantitative Data for Tetrapentacontane
The following table summarizes key data for tetrapentacontane, which informs its safe

handling and disposal procedures.

Property Value

Chemical Formula C₅₄H₁₁₀

Molecular Weight 759.45 g/mol

Appearance White to nearly white solid or powder[1]

GHS Hazard Classification Not classified as hazardous[1]

Melting Point 85-87 °C[1]

Solubility in Water Insoluble[1]

Step-by-Step Disposal Protocol
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The primary objective for all chemical waste is to manage it in a safe, compliant, and

environmentally responsible manner. All chemical waste must be disposed of through your

institution's designated waste collection program, such as the Environmental Health and Safety

(EHS) office. Never dispose of chemicals by evaporation or down the sink.[1]

1. Waste Identification and Segregation:

Pure Tetrapentacontane: If the tetrapentacontane is not mixed with any hazardous

materials, it can be disposed of as non-hazardous waste.

Mixtures: If tetrapentacontane is mixed with any hazardous materials, the entire mixture

must be disposed of as regulated hazardous waste.[1] Follow your institution's specific

guidelines for hazardous waste streams.

2. Packaging and Labeling:

Place the waste tetrapentacontane in a compatible, tightly sealed container.

Clearly label the container with the full chemical name ("Tetrapentacontane") and indicate

that it is "Non-Hazardous Waste" if applicable. If it is part of a hazardous mixture, label it

according to the hazards of the other components.

3. Disposal Method:

Incineration: For pure tetrapentacontane, a common disposal method is incineration. The

material may be dissolved in a combustible solvent and burned in a chemical incinerator by a

licensed waste disposal company.[1]

Landfill: As a non-hazardous solid waste, it may be acceptable for landfill disposal, but this

must be confirmed with your local waste management regulations.

4. Empty Container Disposal:

Ensure the container that held pure tetrapentacontane is completely empty.

Thoroughly clean the container.

Deface or completely remove all chemical labels from the container.
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The cleaned and unlabeled container can typically be disposed of as regular trash.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tetrapentacontane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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